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Introduction
JBI-802 is a first-in-class, orally available dual inhibitor of Lysine-Specific Demethylase 1

(LSD1) and Histone Deacetylase 6 (HDAC6).[1] These epigenetic modulators are key

regulators of gene expression and are implicated in cancer progression and immune evasion.

By targeting both LSD1 and HDAC6, JBI-802 aims to modulate gene repressor complexes,

such as CoREST, to inhibit tumor growth and enhance anti-tumor immunity.[1] Preclinical

studies have demonstrated the anti-tumor activity of JBI-802 in various cancer models,

including syngeneic mouse models of colon cancer, where it has shown efficacy both as a

monotherapy and in combination with immune checkpoint inhibitors.[1][2]

These application notes provide a summary of the available preclinical data and detailed

protocols for the use of JBI-802 in the CT-26 syngeneic mouse model of colon cancer.

Data Presentation
The following tables summarize the quantitative data on the anti-tumor efficacy of a JBI-802
analog, JBI-097, in the CT-26 syngeneic colon cancer model. JBI-097 is also a dual
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LSD1/HDAC6 inhibitor developed by the same company and is described as an analog of JBI-
802.[2] The data presented is from a study by Gajendran et al. (2023). An abstract from an

AACR 2020 poster presentation also reported approximately 80% tumor growth inhibition with

the combination of JBI-802 and an anti-PD-1 monoclonal antibody in the CT-26 model.

Table 1: In Vivo Anti-Tumor Efficacy of JBI-802 Analog (JBI-097) in the CT-26 Syngeneic Model

Treatment Group Tumor Growth Inhibition (TGI) (%)

JBI-097 (analog of JBI-802) 50

Anti-PD-L1 Antibody 52

JBI-097 + Anti-PD-L1 Antibody 76

Data from Gajendran et al., 2023. TGI was assessed in BALB/c mice bearing subcutaneous

CT-26 tumors.

Signaling Pathways and Experimental Workflow
JBI-802 Mechanism of Action
JBI-802 dually targets LSD1 and HDAC6, which are components of the CoREST repressor

complex. This dual inhibition is believed to lead to the re-expression of silenced tumor

suppressor genes and immunogenic antigens, thereby inhibiting cancer cell proliferation and

enhancing anti-tumor immune responses.
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JBI-802 inhibits LSD1 and HDAC6, leading to increased tumor suppressor gene expression
and enhanced anti-tumor immunity.

Experimental Workflow for CT-26 Syngeneic Model
The following diagram outlines the typical workflow for evaluating the efficacy of JBI-802 in the

CT-26 syngeneic mouse model.
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Experimental Workflow: JBI-802 in CT-26 Syngeneic Model
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b16328611?utm_src=pdf-custom-synthesis#bc-rfq
https://newdrugapprovals.org/2021/10/03/jb1-802-by-jubilant/
https://www.tandfonline.com/doi/full/10.1080/13543776.2025.2468792?scroll=top&needAccess=true
https://www.benchchem.com/product/b16328611/docs#application-notes-and-protocols-jbi-802-in-syngeneic-mouse-models-of-colon-cancer
https://www.benchchem.com/product/b16328611/docs#application-notes-and-protocols-jbi-802-in-syngeneic-mouse-models-of-colon-cancer
https://www.benchchem.com/product/b16328611/docs#application-notes-and-protocols-jbi-802-in-syngeneic-mouse-models-of-colon-cancer
https://www.benchchem.com/product/b16328611/docs#application-notes-and-protocols-jbi-802-in-syngeneic-mouse-models-of-colon-cancer
https://www.benchchem.com/product/b16328611?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16328611?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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